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Compound of Interest

Compound Name: Cyclohexyl isovalerate

CAS No.: 7774-44-9

Cat. No.: B1581670

Get Quote

Part 1: Executive Summary & Core Determination
Status Determination:NON-NATURAL / SYNTHETIC ONLY

Cyclohexyl isovalerate (CAS No. 7774-44-9) is not a known naturally occurring metabolite in

plant or insect physiology. Unlike its structural analogs—such as Menthyl isovalerate (found in

Mentha species) or Hexyl isovalerate (found in apples and strawberries)—Cyclohexyl
isovalerate lacks a validated biosynthetic pathway in eukaryotic systems.

This guide serves as a critical control document for drug development and flavor/fragrance

formulation. Its primary purpose is to prevent supply chain fraud (adulteration), ensure

regulatory compliance (FDA/FEMA), and provide the analytical protocols necessary to

distinguish this synthetic ester from its naturally occurring chiral counterparts.

Part 2: Chemical Profile & Biogenic Implausibility
To understand why Cyclohexyl isovalerate is not natural, one must analyze the biosynthetic

logic of plant esters. Nature rarely synthesizes the bare cyclohexane ring found in this
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compound; instead, it favors substituted cyclohexanes (terpenes) derived from the mevalonate

pathway.

Structural Comparison & Confusion Matrix
The persistence of the "natural" myth regarding this compound stems from nomenclature

confusion with two distinct natural esters.

Table 1: Comparative Profile of Isovalerate Esters

Compound
CAS No.[1][2]
[3][4]

Natural Status
Key Natural
Source

Biosynthetic
Origin

Cyclohexyl

Isovalerate
7774-44-9 Synthetic None

Industrial

Esterification

Menthyl

Isovalerate
16409-46-4 Natural

Peppermint

(Mentha piperita)

Terpene

Biosynthesis

Hexyl Isovalerate 10032-13-0 Natural
Apple,

Strawberry

Fatty Acid

Metabolism

The Biogenic Gap (Pathway Analysis)
In plants, the "cyclohexyl" moiety is almost exclusively found as part of the monoterpene

skeleton (e.g., Menthol, Pulegone). These are formed via geranyl diphosphate (GPP). The

enzymatic machinery to reduce a benzene ring or cyclize a hexyl chain into a naked

cyclohexanol (the precursor required for Cyclohexyl isovalerate) is metabolically "expensive"

and evolutionarily rare compared to the ubiquitous terpene cyclases.

Visualization 1: The Biogenic Divergence The following diagram illustrates the metabolic gap.

Nature follows the Terpene route (Right), while the Industrial route (Left) is required to create

Cyclohexyl isovalerate.
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Caption: Figure 1. Biogenic divergence showing why plants produce substituted rings (Menthol)

rather than the naked cyclohexyl ring required for Cyclohexyl isovalerate.

Part 3: Analytical Authentication Protocols
As a researcher, you must validate any raw material claiming to be "Natural Cyclohexyl
Isovalerate." The following protocol is a self-validating system designed to detect fraud.

Protocol A: Chiral Purity Check (The "Dead Giveaway")
Natural molecules derived from enzymatic processes (like Menthyl isovalerate) almost always

possess specific chirality.

Menthyl Isovalerate: 3 chiral centers.[3][4] Natural sources are predominantly (-)-Menthyl

isovalerate.

Cyclohexyl Isovalerate:Achiral. The molecule has a plane of symmetry.

The Test: If a supplier claims "Natural Cyclohexyl Isovalerate," they are likely selling you

synthetic material. If they claim it is "Natural Menthyl Isovalerate" but it shows no optical

rotation, it is likely a racemic synthetic or the wrong chemical entirely.
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Protocol B: GC-MS Identification & Discrimination
Use this workflow to definitively distinguish Cyclohexyl isovalerate from its natural analogs in

complex matrices (e.g., essential oils).

Instrument Parameters:

Column: DB-Wax or HP-5MS (Polarity separation is critical).

Carrier Gas: Helium @ 1.0 mL/min.

Temp Program: 50°C (2 min) → 5°C/min → 240°C.

Target Fragmentation Table:

Compound
Molecular Ion
(m/z)

Base Peak
(m/z)

Diagnostic
Ions

Retention
Index (Polar)

Cyclohexyl

Isovalerate
184 83 55, 67, 102 ~1440

Menthyl

Isovalerate
240 138 83, 95, 81 ~1650

Hexyl Isovalerate 186 85 57, 69, 103 ~1250

Step-by-Step Workflow:

Extraction: Dilute oil sample 1:10 in Dichloromethane (DCM).

Injection: 1 µL splitless.

Peak Analysis: Look for the parent ion 184.[3]

Note: Menthyl isovalerate will be significantly heavier (240).[5] Hexyl isovalerate (186) is

close, but the fragmentation pattern differs (Hexyl gives strong m/z 43/57 alkyl chain

fragments; Cyclohexyl gives m/z 55/67 ring fragments).
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Verification: If m/z 184 is present with base peak 83, the sample contains synthetic

Cyclohexyl isovalerate.

Part 4: Regulatory & Safety Status
Since the compound is not natural, it is regulated as a Synthetic Flavoring Substance.

FEMA Number: 2355[6][7]

FDA Regulation: 21 CFR 172.515 (Synthetic flavoring substances and adjuvants).

EU Regulation: Flavouring Group Evaluation 09 (Esters of simple aliphatic acids).

Labeling Requirement: Products containing this must be labeled as "Artificial Flavor" or

"Synthetic Flavor" in jurisdictions requiring natural/artificial distinction (e.g., US, EU). It

cannot be used in "Natural Flavor" formulations (WONF).

Safety Profile (Summary):

LD50 (Rat, Oral): > 5000 mg/kg (Low toxicity).

Skin Irritation: Moderate (Rabbit).

Metabolism: Hydrolyzed in vivo to cyclohexanol and isovaleric acid. Cyclohexanol is further

conjugated with glucuronic acid and excreted.

Part 5: References
FEMA Expert Panel. (1965). Recent Progress in the Consideration of Flavoring Ingredients

Under the Food Additives Amendment. Food Technology.

U.S. Food and Drug Administration (FDA).CFR - Code of Federal Regulations Title 21,

Section 172.515: Synthetic flavoring substances and adjuvants.

The Good Scents Company.Cyclohexyl Isovalerate - Material Safety and Occurrence Data.

Mosciano, G. (1992).[4] Organoleptic Characteristics of Flavor Materials.[8] Perfumer &

Flavorist, 17(3),[4] 57. (Source for sensory profile, confirming synthetic origin).
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National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 22665, Cyclohexyl isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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